2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C17H16FN3O3S/c1-10-7-14(11(2)23-10)16-20-21-17(24-16)25-9-15(22)19-8-12-3-5-13(18)6-4-12/h3-7H,8-9H2,1-2H3,(H,19,22)
• InChI Key: NTEDCEDFHCWHPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H16FN3O3S
• Molecular Weight: 361.4 g/mol

Description

2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C17H16FN3O3S and its molecular weight is 361.39. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-fluorobenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Synthesis of Novel Compounds : A study by (Gul et al., 2017) explored the synthesis of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, which are structurally related to the chemical . These compounds showed antimicrobial activity and low toxicity.

Antitumor Activity

• Anticancer Screening : Sraa Abu-Melha conducted research on N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds, which are structurally similar to the query compound. These compounds exhibited potent cytotoxic results against breast cancer cell lines, underscoring their potential in cancer treatment (Abu-Melha, 2021).

• Antitumor Properties of Glycine Derivatives : Research by (Yun-jun, 2011) on similar compounds like methyl 2-(5-fluorouracil-1-yl) acetamidoactate revealed notable in vitro antitumor activity, suggesting potential applications for the query compound in cancer treatment.

Anti-Inflammatory Activity

• Anti-Inflammatory Derivatives : A study by (Sunder & Maleraju, 2013) synthesized derivatives of a compound structurally similar to the query, showing significant anti-inflammatory activity, which could imply similar properties for the compound .

Antipsychotic Potential

• Novel Antipsychotic Agents : Research on 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, a compound with a similar structure, indicated its potential as an antipsychotic agent in behavioral animal tests. This points towards possible applications of the query compound in the field of neuropsychiatric disorders (Wise et al., 1987).